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Compound of Interest

Compound Name: 6-Phenyl-1-hexanol

Cat. No.: B016827 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the solubility and stability of 6-
phenyl-1-hexanol, a key aromatic alcohol used in fragrance formulations and as a synthetic

intermediate. Due to its amphiphilic nature, possessing both a hydrophilic alcohol head and a

lipophilic phenyl-hexane tail, its solubility characteristics are of significant interest in various

formulation matrices. This document outlines the known solubility profile in common solvents

and provides a framework for its stability under various environmental conditions. Furthermore,

standardized experimental protocols for determining these parameters are detailed to assist

researchers in evaluating 6-phenyl-1-hexanol for their specific applications.

Chemical and Physical Properties
6-Phenyl-1-hexanol is a colorless to pale yellow liquid with a characteristic floral, rosy odor. Its

fundamental properties are summarized in the table below.
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Property Value

Molecular Formula C₁₂H₁₈O

Molecular Weight 178.27 g/mol

Boiling Point 154-155 °C at 11 mm Hg[1][2]

Density 0.953 g/mL at 25 °C[1][2]

Refractive Index n20/D 1.511

Flash Point >230 °F (>110 °C)

Predicted pKa 15.19 ± 0.10

Solubility Profile
The solubility of 6-phenyl-1-hexanol is dictated by its molecular structure. The terminal

hydroxyl group is capable of hydrogen bonding with polar solvents, while the long hydrocarbon

chain and the phenyl ring contribute to its nonpolar character. This dual nature results in

miscibility with a range of organic solvents and limited solubility in water.

While specific quantitative solubility data at various temperatures is not readily available in the

literature, a qualitative and estimated solubility profile is presented below.

Solvent Type Expected Solubility

Water Polar Protic Sparingly soluble[3]

Methanol Polar Protic Slightly soluble to soluble[1][4]

Ethanol Polar Protic Soluble

Acetone Polar Aprotic Soluble

Chloroform Nonpolar Slightly soluble[1][4]

Diethyl Ether Nonpolar Soluble

Dimethyl Sulfoxide (DMSO) Polar Aprotic Soluble

Hexane Nonpolar Soluble
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Stability Profile
6-Phenyl-1-hexanol is generally considered a stable compound under standard storage

conditions.[1][2][5] However, its stability can be influenced by several factors, which are critical

considerations in formulation development and storage.

Condition Expected Stability Notes

Thermal
Stable at ambient

temperatures.

Avoid excessive heat. Thermal

decomposition at elevated

temperatures may produce

carbon monoxide and carbon

dioxide.[6]

pH
Generally stable in neutral

conditions.

May be susceptible to

degradation under strong

acidic or basic conditions,

potentially leading to ether

formation or oxidation.

Oxidative
Incompatible with strong

oxidizing agents.[1][2][5][6]

Contact with strong oxidizers

can lead to vigorous reactions

and degradation.

Photostability
Expected to be relatively

stable.

Aromatic compounds can

sometimes be susceptible to

photodegradation. Testing is

recommended for formulations

exposed to UV light.

Experimental Protocols
Detailed and standardized methodologies are crucial for accurately determining the solubility

and stability of 6-phenyl-1-hexanol. The following protocols are based on established

guidelines.

Solubility Determination (Adapted from OECD Guideline
105)
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The OECD Guideline 105 provides a framework for testing the water solubility of chemicals.[7]

[8][9][10][11] The flask method is suitable for compounds with solubility above 10⁻² g/L.

Methodology:

Preparation of Test Solution: An excess amount of 6-phenyl-1-hexanol is added to a known

volume of the solvent (e.g., purified water) in a flask.

Equilibration: The flask is agitated at a constant, controlled temperature (e.g., 20 °C, 25 °C,

or 37 °C) for a sufficient period to reach equilibrium (typically 24-48 hours).

Phase Separation: The saturated solution is separated from the undissolved 6-phenyl-1-
hexanol by centrifugation and/or filtration through a filter that does not interact with the

compound.

Quantification: The concentration of 6-phenyl-1-hexanol in the clear, saturated solution is

determined using a suitable analytical method, such as High-Performance Liquid

Chromatography (HPLC) with UV detection or Gas Chromatography-Mass Spectrometry

(GC-MS).

Replicates: The experiment should be performed in triplicate to ensure the reliability of the

results.

Preparation Equilibration Separation Quantification

Add excess 6-Phenyl-1-hexanol
to solvent

Agitate at constant
temperature (24-48h)

Centrifuge and/or
filter

Analyze supernatant by
HPLC or GC-MS

Click to download full resolution via product page

Solubility Determination Workflow

Stability Testing (Adapted from Cosmetic Stability
Guidelines)
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Stability testing is essential to determine the shelf-life of a product containing 6-phenyl-1-
hexanol and to ensure its safety and efficacy over time.[12][13][14][15]

Methodology:

Sample Preparation: Prepare the final formulation containing 6-phenyl-1-hexanol and

package it in the intended commercial container.

Storage Conditions: Store samples under a variety of environmental conditions to simulate

storage, transport, and use. These include:

Real-Time Stability: 25 °C ± 2 °C / 60% RH ± 5% RH

Accelerated Stability: 40 °C ± 2 °C / 75% RH ± 5% RH

Freeze-Thaw Cycling: Cycles between -10 °C and 25 °C

Photostability: Exposure to controlled UV/Vis light.

Testing Intervals: Samples are withdrawn and analyzed at predetermined time points (e.g., 0,

1, 3, 6, and 12 months for real-time stability; 0, 1, 2, and 3 months for accelerated stability).

Analytical Evaluation: At each time point, the samples are evaluated for various physical,

chemical, and microbiological parameters:

Physical: Appearance, color, odor, pH, and viscosity.

Chemical: Concentration of 6-phenyl-1-hexanol (using HPLC or GC-MS) to assess

degradation.

Microbiological: Microbial count to ensure the preservation system remains effective.
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Setup
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Cosmetic Stability Testing Workflow

Signaling Pathways and Biological Interactions
Currently, there is no scientific literature to suggest that 6-phenyl-1-hexanol is directly involved

in specific biological signaling pathways. Its primary application is in the fragrance industry, and

its biological effects are mainly related to its potential as a skin sensitizer in susceptible

individuals. As with any fragrance ingredient, adherence to recommended concentration levels

in final products is crucial to ensure consumer safety.
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Conclusion
6-Phenyl-1-hexanol is a versatile aromatic alcohol with a well-defined role in the fragrance and

chemical synthesis industries. Its solubility is highest in organic solvents and limited in aqueous

media, a characteristic that formulators must consider. It exhibits good stability under normal

conditions but can be degraded by strong oxidizing agents and at elevated temperatures. The

experimental protocols outlined in this guide provide a robust framework for researchers and

drug development professionals to accurately assess the solubility and stability of 6-phenyl-1-
hexanol in their specific formulations, ensuring product quality, safety, and efficacy.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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